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Compound of Interest

Compound Name: Hexyl acrylate

Cat. No.: B147018 Get Quote

An In-depth Technical Guide to the Health and Safety of Handling Hexyl Acrylate in the

Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of hexyl
acrylate in a laboratory setting. It is intended for professionals in research, science, and drug

development to ensure safe laboratory practices and mitigate potential risks associated with

this chemical.

Chemical and Physical Properties
Hexyl acrylate is a colorless liquid with a characteristic fruity odor.[1][2] Understanding its

physical and chemical properties is fundamental to its safe handling and storage.
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Property Value Source(s)

Molecular Formula C₉H₁₆O₂ [1][3]

Molecular Weight 156.22 g/mol [3]

CAS Number 2499-95-8

Appearance Colorless liquid

Odor Fruity, sweet, ester-like

Boiling Point 188-192 °C

Melting Point -45 °C

Flash Point 68 °C (154.4 °F) closed cup

Density
0.9 g/cm³ (Relative to water =

1)

Vapor Density 5.4 (Relative to air = 1)

Solubility in Water 0.04 g/100ml (very poor)

LogP (Octanol/Water) 3.3 - 3.45

Explosive Limits 0.9% - ? vol% in air

Hazard Identification and Classification
Hexyl acrylate is classified as a hazardous substance. It is crucial to understand its potential

health and environmental effects.

GHS Hazard Classification:

Flammable liquids: Combustible liquid

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)

Skin Sensitization: Category 1B (May cause an allergic skin reaction)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://cymitquimica.com/cas/2499-95-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-acrylate
https://www.benchchem.com/product/b147018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)

Hazardous to the Aquatic Environment (Acute): Category 1

Hazardous to the Aquatic Environment (Chronic): Category 1 / 2

The diagram below illustrates the relationship between the hazards of hexyl acrylate and the

necessary control measures.

Caption: Logical relationship between hexyl acrylate hazards and control measures.

Toxicological Data
Exposure to hexyl acrylate can lead to adverse health effects. The primary concerns are

irritation and sensitization.

Endpoint Species Route Value Source(s)

LD50 (Acute

Oral)
Rat Oral

26 mL/kg (26000

mg/kg)

LD50 (Acute

Dermal)
Rabbit Dermal

5660 uL/kg (5.66

mL/kg)

Skin Irritation - -
Causes skin

irritation

Eye Irritation - -
Causes serious

eye irritation

Skin

Sensitization
- -

May cause an

allergic skin

reaction

Carcinogenicity - -

Not listed by

ACGIH, IARC, or

NTP
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Experimental Protocols
Detailed experimental protocols for the toxicological assessment of chemicals are outlined by

organizations such as the OECD (Organisation for Economic Co-operation and Development).

Below are summaries of methodologies relevant to the hazards of hexyl acrylate.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Principle: A single dose of the test substance is applied to a small area of the skin of an

experimental animal (typically an albino rabbit).

Methodology:

The fur is clipped from the dorsal area of the trunk of the test animal.

A small amount (e.g., 0.5 mL for a liquid) of the test substance is applied to a gauze patch,

which is then applied to the prepared skin area.

The patch is held in contact with the skin with a semi-occlusive dressing for a specified

period, usually 4 hours.

After the exposure period, the patch is removed, and the skin is wiped to remove any

residual test substance.

The skin is observed and graded for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Data Interpretation: The severity of the skin reactions is scored, and the substance is

classified based on the mean scores for erythema and edema.

Skin Sensitization: Local Lymph Node Assay (LLNA)
(OECD Test Guideline 429)
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This test is used to determine if a chemical has the potential to cause allergic contact

dermatitis.

Principle: The assay measures the proliferation of lymphocytes in the lymph nodes draining

the site of application of the test substance as an indicator of a sensitization response.

Methodology:

The test substance is applied to the dorsal surface of the ears of mice for three

consecutive days.

On day 5, a solution containing radiolabeled thymidine is injected intravenously.

Several hours after the injection, the mice are euthanized, and the draining auricular

lymph nodes are excised.

A single-cell suspension of lymph node cells is prepared, and the amount of incorporated

radioactivity is measured by liquid scintillation counting.

Data Interpretation: A stimulation index (SI) is calculated by dividing the mean proliferation in

the test group by the mean proliferation in the vehicle control group. A substance is classified

as a sensitizer if the SI is 3 or greater.

Safe Handling and Storage
Engineering Controls

Ventilation: Always handle hexyl acrylate in a well-ventilated area. Use a chemical fume

hood or local exhaust ventilation to keep airborne concentrations low.

Closed Systems: For operations at temperatures above 68°C, a closed system and

ventilation should be used.

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and appropriate protective

clothing to prevent skin exposure.
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Respiratory Protection: If ventilation is inadequate or if there is a risk of exceeding exposure

limits, use a NIOSH/MSHA-approved respirator with an organic vapor cartridge.

Storage
Conditions: Store in a cool, dry, well-ventilated area away from sources of ignition, heat,

sparks, and open flames.

Stabilization: Hexyl acrylate is typically supplied with an inhibitor (e.g., hydroquinone) to

prevent polymerization. Store only if stabilized and under air, never under an inert

atmosphere, as oxygen is required for the stabilizer to be effective.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, strong bases,

and polymerization initiators.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.

Seek medical attention.

Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation or a rash occurs.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if possible. Seek

medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

water to drink. Never give anything by mouth to an unconscious person. Seek medical

attention.

Accidental Release Measures
The workflow below outlines the general procedure for responding to a hexyl acrylate spill in

the laboratory.
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Hexyl Acrylate Spill Response Workflow

Spill Occurs

Evacuate immediate area
Alert others

Assess the spill
(Size, Location)

Small Spill
(Can be handled safely)

Small

Large Spill
(Requires assistance)

Large

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contact EHS / Emergency Response

Remove all ignition sources

Increase ventilation
(Open fume hood sash)

Contain the spill with
inert absorbent material

(Sand, Vermiculite)

Absorb the remaining liquid

Collect absorbed material into a
sealed, labeled waste container

Decontaminate the spill area
with soap and water

Dispose of waste through
proper hazardous waste channels

End of Response

Click to download full resolution via product page

Caption: A general workflow for responding to a hexyl acrylate spill.
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Fire Fighting Measures
Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.

Water spray can be used to cool fire-exposed containers, but a direct water stream may

spread the fire.

Hazards: Hexyl acrylate is a combustible liquid. Above 68°C, its vapors can form explosive

mixtures with air. Vapors are heavier than air and may travel to an ignition source.

Hazardous decomposition products include carbon monoxide and carbon dioxide.

Mechanism of Action: Skin Sensitization
Hexyl acrylate is a known skin sensitizer. Allergic contact dermatitis is a T-cell mediated

immune response. As a small molecule (hapten), hexyl acrylate must first penetrate the skin

and react with endogenous proteins to become immunogenic.

The diagram below provides a simplified overview of this process.
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Simplified Mechanism of Skin Sensitization by a Hapten

Induction Phase (First Exposure)

Elicitation Phase (Subsequent Exposure)

Hexyl Acrylate (Hapten)
penetrates epidermis

Hapten-Protein Conjugate
(Immunogen)

covalently binds to

Skin Protein

Langerhans Cell (APC)
_uptakes conjugate_

APC migrates to
lymph node

APC presents antigen to
naïve T-cell

Activation & Proliferation of
memory T-cells

Memory T-cells
recognize antigen

creates memory

Hexyl Acrylate
re-exposure

Hapten-Protein Conjugate

Release of Cytokines
& Inflammatory Mediators

Clinical Symptoms of
Allergic Contact Dermatitis

(Redness, Swelling, Itching)

Click to download full resolution via product page

Caption: Simplified pathway for allergic contact dermatitis induction and elicitation.
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By understanding the properties, hazards, and necessary precautions, researchers can handle

hexyl acrylate safely and effectively in the laboratory environment. Always refer to the most

current Safety Data Sheet (SDS) for the specific product in use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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